Cas no 663-81-0 (11,14-dihydroxy-12-oxo-17-(4-oxo-4,5-dihydrofuran-2-yl)-7,15-epoxyandrostan-3-yl 2,6-dideoxy-3-O-methylhexopyranoside)

• Product name: 11,14-dihydroxy-12-oxo-17-(4-oxo-4,5-dihydrofuran-2-yl)-7,15-epoxyandrostan-3-yl 2,6-dideoxy-3-O-methylhexopyranoside
• CAS No: 663-81-0
• MF: C₃₀H₄₂O₁₀
• MW: 562.648490428925
• CID: 1709445
• PubChem ID: 3035285

11,14-dihydroxy-12-oxo-17-(4-oxo-4,5-dihydrofuran-2-yl)-7,15-epoxyandrostan-3-yl 2,6-dideoxy-3-O-methylhexopyranoside Chemical and Physical Properties

Names and Identifiers

• 11,14-dihydroxy-12-oxo-17-(4-oxo-4,5-dihydrofuran-2-yl)-7,15-epoxyandrostan-3-yl 2,6-dideoxy-3-O-methylhexopyranoside
• Intermedioside
• Intermediosid [German]
• Sarverogenin-D-diginosid [German]
• 663-81-0
• Intermediosid
• DTXSID80984854
• Sarverogenin-D-diginosid

• Inchi： InChI=1S/C30H42O10/c1-14-23(32)19(36-4)12-22(38-14)39-17-5-7-27(2)16(10-17)11-20-30(40-20)25(27)24(33)26(34)28(3)18(6-8-29(28,30)35)15-9-21(31)37-13-15/h9,14,16-20,22-25,32-33,35H,5-8,10-13H2,1-4H3
• InChI Key： HGZQTHMHTBGLMG-UHFFFAOYSA-N
• SMILES： COC1CC(OC2CCC3(C)C(CC4OC44C3C(O)C(=O)C3(C)C(CCC43O)C3=CC(=O)OC3)C2)OC(C)C1O |t:32|

Computed Properties

• Exact Mass: 562.27779753g/mol
• Monoisotopic Mass: 562.27779753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives